Cas no 1361876-76-7 (3-Chloro-5-(3,4-dichlorophenyl)pyridine)

• Product Name: 3-Chloro-5-(3,4-dichlorophenyl)pyridine
• CAS No: 1361876-76-7
• MF: C₁₁H₆Cl₃N
• MW: 258.531039714813
• CID: 4927064
• Update Time: 2025-11-01

3-Chloro-5-(3,4-dichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(3,4-dichlorophenyl)pyridine

• Inchi： 1S/C11H6Cl3N/c12-9-3-8(5-15-6-9)7-1-2-10(13)11(14)4-7/h1-6H
• InChI Key： JKMLTQJXGXSLLM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=NC=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• XLogP3: 4.4
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-5-(3,4-dichlorophenyl)pyridine

Professional Introduction to 3-Chloro-5-(3,4-dichlorophenyl)pyridine (CAS No. 1361876-76-7)

3-Chloro-5-(3,4-dichlorophenyl)pyridine, with the chemical formula C₉H₄Cl₃N, is a significant compound in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1361876-76-7, has garnered attention due to its versatile applications and structural properties. The presence of multiple chlorine atoms and a pyridine ring makes it a valuable intermediate in the synthesis of various biologically active molecules.

The compound's structure consists of a pyridine core substituted at the 3-position with a chlorine atom and at the 5-position with a 3,4-dichlorophenyl group. This specific arrangement of substituents contributes to its unique chemical reactivity and potential biological activity. The 3,4-dichlorophenyl moiety, in particular, is known for its ability to enhance the lipophilicity and binding affinity of molecules, making it a popular choice in drug design.

In recent years, 3-Chloro-5-(3,4-dichlorophenyl)pyridine has been extensively studied for its role in the development of novel pharmaceuticals. Its derivatives have shown promise in various therapeutic areas, including oncology, infectious diseases, and central nervous system disorders. The compound's ability to act as a scaffold for further functionalization has made it a cornerstone in medicinal chemistry.

One of the most compelling aspects of 3-Chloro-5-(3,4-dichlorophenyl)pyridine is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. By designing molecules that specifically target these kinases, researchers have been able to develop potent therapeutic agents. The chlorine atoms in 3-Chloro-5-(3,4-dichlorophenyl)pyridine provide excellent handles for further derivatization, allowing chemists to fine-tune the properties of their kinase inhibitors.

Recent studies have highlighted the compound's potential in the development of antiviral drugs. The structural features of 3-Chloro-5-(3,4-dichlorophenyl)pyridine make it an ideal candidate for inhibiting viral proteases and polymerases. These enzymes are essential for viral replication and are often targeted by antiviral medications. Researchers have reported that derivatives of this compound exhibit strong inhibitory activity against various viruses, including HIV and hepatitis C.

The agrochemical industry has also benefited from the use of 3-Chloro-5-(3,4-dichlorophenyl)pyridine. Its derivatives have been shown to possess herbicidal and pesticidal properties. The compound's ability to disrupt essential biological processes in plants and pests makes it an effective component in crop protection formulations. Additionally, its stability under various environmental conditions enhances its efficacy as an agrochemical agent.

The synthesis of 3-Chloro-5-(3,4-dichlorophenyl)pyridine involves several key steps that highlight its complexity as a chemical entity. The process typically begins with the chlorination of a pyridine derivative followed by functional group interconversion to introduce the 3,4-dichlorophenyl group. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis are often employed to achieve high yields and purity.

In conclusion, 3-Chloro-5-(3,4-dichlorophenyl)pyridine (CAS No. 1361876-76-7) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules. Ongoing research continues to uncover new ways to utilize this compound, further solidifying its importance in modern chemistry.